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Introduction to Beryllium-10 in Tectonic
Geomorphology
Beryllium-10 (¹⁰Be), a rare radioactive isotope with a half-life of approximately 1.39 million

years, is a powerful tool in tectonic geomorphology for quantifying the rates and timing of Earth

surface processes.[1][2] It is a cosmogenic nuclide, primarily produced by the interaction of

cosmic rays with oxygen and nitrogen in the atmosphere (meteoric ¹⁰Be) and within minerals at

the Earth's surface (in-situ ¹⁰Be).[3][4] The predictable production rate and long half-life of ¹⁰Be

allow for the dating of landforms and the measurement of erosion and weathering rates over

timescales of thousands to millions of years, providing crucial insights into tectonic activity and

landscape evolution.[5][6]

In tectonic geomorphology, in-situ produced ¹⁰Be in quartz is most commonly utilized.[3][7]

Quartz is a resilient and common mineral that chemically traps ¹⁰Be once it is formed.[6] The

concentration of in-situ ¹⁰Be in a rock surface is a function of the duration of its exposure to
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cosmic rays, the cosmic ray flux (which varies with latitude and altitude), and the rate of erosion

or burial of the surface.[1] This principle allows for the determination of:

Surface Exposure Ages: Dating the formation of landforms such as fault scarps, glacial

moraines, and fluvial terraces.[8][9][10]

Erosion and Denudation Rates: Quantifying the pace of landscape lowering and sediment

production in tectonically active regions.[11][12][13]

Fault Slip Rates: Determining the long-term movement on faults by dating offset landforms.

[9][10]

Meteoric ¹⁰Be, which is delivered to the Earth's surface via precipitation, can also be used to

trace soil and sediment movement and to determine erosion rates, particularly in environments

where quartz is not abundant.[3][7][14]

Fundamental Principles of In-Situ ¹⁰Be Production
Cosmic rays, high-energy particles originating from outside our solar system, bombard the

Earth's atmosphere. This interaction creates a cascade of secondary particles, including

neutrons and muons, which penetrate the Earth's surface.[11] When these particles strike the

nuclei of atoms within minerals, they can cause spallation reactions, breaking the nuclei apart

and forming new, often radioactive, isotopes.

In the context of tectonic geomorphology, the most important reaction is the spallation of

oxygen in quartz (SiO₂) to produce ¹⁰Be. The production rate of in-situ ¹⁰Be is highest at the

surface and decreases exponentially with depth due to the attenuation of cosmic rays by rock

and soil.[11]
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Caption: In-situ ¹⁰Be Production Pathway.

Experimental Protocols
In-Situ ¹⁰Be Analysis from Quartz
This protocol outlines the major steps for the determination of in-situ ¹⁰Be concentrations in

quartz-bearing rocks.

3.1.1. Sample Collection
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Site Selection: Identify a suitable landform (e.g., fault scarp, moraine crest, fluvial terrace)

with exposed rock surfaces that have a high likelihood of having been continuously exposed

to cosmic rays since the landform's formation.

Sample Material: Target quartz-rich lithologies such as granite, sandstone, or quartzite.[6]

Sampling Strategy:

For surface exposure dating, collect samples from the uppermost few centimeters of the

rock surface.

For erosion rate studies, collect amalgamated samples from a specific depth interval or a

catchment's sediment.

Field Measurements: Record the precise GPS coordinates, elevation, and topographic

shielding of the sample location. These parameters are crucial for calculating the local ¹⁰Be

production rate.

Sample Documentation: Photograph the sample site and the sample itself. Note any signs of

burial, erosion, or complex exposure history.

3.1.2. Sample Preparation

The goal of sample preparation is to isolate pure quartz and then extract the beryllium from it.

[15]

Mechanical Preparation:

Crush and sieve the rock sample to a specific grain size fraction (typically 250-850 µm).

Mineral Separation:

Use magnetic separation to remove ferromagnetic minerals.

Employ froth flotation or heavy liquid separation (e.g., with LST heavy liquid) to separate

quartz from other minerals.

Chemical Etching:
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Etch the quartz grains in a dilute hydrofluoric (HF) acid solution to remove any meteoric

¹⁰Be that may have adhered to the grain surfaces.[1]

Repeatedly rinse with deionized water.

Quartz Purity Check:

Analyze a small aliquot of the cleaned quartz for elemental composition (e.g., using ICP-

OES) to ensure purity.

3.1.3. Beryllium Extraction

Dissolution:

Spike the purified quartz sample with a known amount of ⁹Be carrier solution.

Dissolve the quartz in concentrated hydrofluoric acid.

Beryllium Separation:

Use a series of chemical precipitation and ion-exchange chromatography steps to

separate beryllium from other elements, particularly boron, which can interfere with the

¹⁰Be measurement.[1][16]

Precipitation and Calcination:

Precipitate beryllium hydroxide (Be(OH)₂).[16]

Calcine the precipitate in an oven at high temperature (e.g., 900°C) to form beryllium oxide

(BeO).[16]
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Caption: In-situ ¹⁰Be Extraction Workflow.
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3.1.4. Accelerator Mass Spectrometry (AMS) Measurement

Target Preparation: Mix the BeO powder with a binder (e.g., niobium or silver powder) and

press it into a target cathode.

AMS Analysis: The target is placed in an ion source, and a beam of ions is generated. The

AMS instrument uses a series of magnets and accelerators to separate ¹⁰Be from the much

more abundant stable isotope ⁹Be and the isobar ¹⁰B.[17][18]

Data Acquisition: The number of ¹⁰Be atoms is counted, and the ratio of ¹⁰Be/⁹Be is

determined.

Blank Correction: The measured ¹⁰Be/⁹Be ratio is corrected for any background ¹⁰Be

introduced during sample processing by measuring procedural blanks.[1]

Meteoric ¹⁰Be Analysis from Soil and Sediment
Sample Collection: Collect soil or fine-grained sediment samples from the desired depth

profile or location.

Sample Preparation:

Dry and sieve the sample.

Add a ⁹Be carrier.

Beryllium Extraction:

Leach the sample with a strong acid (e.g., aqua regia or HF) to release the ¹⁰Be adsorbed

to mineral surfaces.

Alternatively, a fusion method with a fluxing agent (e.g., lithium metaborate) can be used

for complete dissolution.

Purification and Measurement: The subsequent purification and AMS measurement steps

are similar to those for in-situ ¹⁰Be.
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Data Presentation: Quantitative Applications in
Tectonic Geomorphology
The following tables summarize representative quantitative data from studies that have used

¹⁰Be to investigate tectonic processes.

Table 1: ¹⁰Be-Derived Erosion Rates in Tectonically Active Regions

Location
Tectonic
Setting

Rock Type
¹⁰Be-Derived
Erosion Rate
(mm/kyr)

Reference

San Gabriel

Mountains, USA

Transpressional

uplift
Granitic 20 - 1000

DiBiase et al.

(2023)[12]

Clearwater River,

USA
Active margin

Mixed

sedimentary and

volcanic

130 - 250
Belmont et al.

(2007)[11]

Gürbe

catchment,

Switzerland

Alpine foreland Flysch 100 - 300
Delunel et al.

(2020)[12]

Idaho Batholith,

USA

Cordilleran

interior
Granitic 15 - 60

Kirchner et al.

(2001)[13]

Hangay

Mountains,

Mongolia

Intraplate

deformation
Granitic 8 - 20

T. A. G. Gress et

al. (2012)

Liwu River,

Taiwan

Arc-continent

collision
Metamorphic 3,400 - >30,000

Deng et al.

(2020)[19]

Table 2: ¹⁰Be-Derived Fault Slip Rates
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Fault Location
Dated
Landform

¹⁰Be
Exposure
Age (ka)

Offset (m)

Calculate
d Slip
Rate
(mm/yr)

Referenc
e

San

Andreas

Fault

Littlerock

Creek,

USA

Alluvial fan

surfaces
15 - 70 470 - 1080 ~15 - 23

Scharer et

al. (2011)

[10]

Teton Fault
Wyoming,

USA

Glacial

moraines
14.5 ± 0.5 30 ~2.1

Hancock et

al. (1999)

Wasatch

Fault
Utah, USA

Alluvial fan

surfaces
1.2 - 25.1 2.5 - 30 ~1 - 2

Friedrich et

al. (2003)

Awatere

Fault

New

Zealand

River

terraces
1.3 - 18.9 8 - 90 ~4 - 6

Cowie et

al. (1998)

Logical Relationships and Workflows
The following diagram illustrates the logical workflow for calculating a surface exposure age

from a ¹⁰Be measurement.

Measured 10Be Concentration

Exposure Age Calculation

Production Rate Calculation

Latitude & Longitude Altitude Topographic Shielding Geomagnetic Field History

Surface Exposure Age

Exposure Age Calculation Workflow.
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Caption: Exposure Age Calculation Workflow.

Conclusion
Beryllium-10 has become an indispensable tool in tectonic geomorphology, providing

quantitative constraints on the timing and rates of landscape evolution in response to tectonic

forcing. The continued refinement of analytical techniques and a growing understanding of ¹⁰Be

production and behavior are expanding the applications of this versatile cosmogenic nuclide.

Careful sample collection, rigorous laboratory procedures, and accurate production rate

modeling are all critical for obtaining meaningful results that contribute to our understanding of

the dynamic processes that shape the Earth's surface.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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